3,5,5-Trimethylhexyl 6,6-dibutyl-15,17,17-trimethyl-4,8,11-trioxo-5,7,12-trioxa-6-stannaoctadeca-2,9-dienoate

Specification

• CAS No.: 84332-97-8
• Molecular Formula: C34H60O8Sn
• Molecular Weight: 715.5 g/mol
• IUPAC Name: 4-O-[dibutyl-[(E)-4-oxo-4-(3,5,5-trimethylhexoxy)but-2-enoyl]oxystannyl] 1-O-(3,5,5-trimethylhexyl) (E)-but-2-enedioate
• Standard InChI: InChI=1S/2C13H22O4.2C4H9.Sn/c2*1-10(9-13(2,3)4)7-8-17-12(16)6-5-11(14)15;2*1-3-4-2;/h2*5-6,10H,7-9H2,1-4H3,(H,14,15);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*6-5+
• Standard InChI Key: PTENHSHTHLULME-LWJYSMRHSA-L
• Isomeric SMILES: CCCC[Sn](OC(=O)/C=C/C(=O)OCCC(CC(C)(C)C)C)(OC(=O)/C=C/C(=O)OCCC(CC(C)(C)C)C)CCCC
• Canonical SMILES: CCCC[Sn](CCCC)(OC(=O)C=CC(=O)OCCC(C)CC(C)(C)C)OC(=O)C=CC(=O)OCCC(C)CC(C)(C)C

Introduction

3,5,5-Trimethylhexyl 6,6-dibutyl-15,17,17-trimethyl-4,8,11-trioxo-5,7,12-trioxa-6-stannaoctadeca-2,9-dienoate is a complex organic compound featuring a stannyl moiety and multiple functional groups. Its molecular formula is C34H60O8Sn, with a molar mass of approximately 715.5454 g/mol. This compound combines characteristics of both organotin and organic compounds, potentially offering diverse applications based on its structural nuances.

Synthesis and Potential Applications

The synthesis of this compound could involve multiple synthetic routes, each requiring precise control over reaction conditions to achieve high yields and purity. While specific applications are not well-documented, compounds with similar structures often have roles in materials science or as intermediates in organic synthesis.

Synthesis Considerations:

• Complexity: The synthesis involves multiple steps, potentially requiring careful handling of tin intermediates.

• Purity: Ensuring high purity is crucial for understanding the compound's properties and potential applications.

Chemical Behavior and Reactions

The chemical behavior of 3,5,5-Trimethylhexyl 6,6-dibutyl-15,17,17-trimethyl-4,8,11-trioxo-5,7,12-trioxa-6-stannaoctadeca-2,9-dienoate can be analyzed through various types of reactions, influenced by the steric and electronic properties of its components. Further studies are needed to elucidate its specific biological effects and potential applications.

Reaction Types:

• Organometallic Reactions: Involving the tin center.

• Organic Reactions: Involving the alkyl and oxo groups.

Safety and Efficacy Studies

Interaction studies focusing on this compound would be essential for understanding both its safety profile and efficacy in various applications. These studies would help determine its suitability for different uses, including potential biological applications.

Study Focus:

• Toxicity Assessment: Evaluating the comp